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Compound of Interest

Compound Name: 8-Hydroxychlorpromazine

Cat. No.: B195718 Get Quote

Essential Safety and Handling Guide for 8-
Hydroxychlorpromazine
This guide furnishes critical safety protocols and logistical information for the handling and

disposal of 8-Hydroxychlorpromazine, a metabolite of Chlorpromazine. Adherence to these

procedures is paramount for ensuring laboratory safety and minimizing exposure risk for

researchers, scientists, and drug development professionals. The following recommendations

are based on safety data for the parent compound, Chlorpromazine, and related

phenothiazines due to the limited availability of specific data for 8-Hydroxychlorpromazine.

Hazard Identification and Risk Assessment
8-Hydroxychlorpromazine is a metabolite of Chlorpromazine, a phenothiazine antipsychotic.

[1][2] While specific toxicity data for 8-Hydroxychlorpromazine is not readily available, the

safety data for the closely related 7-hydroxy Chlorpromazine (hydrochloride) indicates it is toxic

if swallowed and fatal in contact with skin or if inhaled.[3] Therefore, it is crucial to handle 8-
Hydroxychlorpromazine with extreme caution, assuming a similar hazard profile.

Primary Routes of Exposure:

Inhalation[3][4]

Skin Absorption[3][4]
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Ingestion[3][4]

Eye Contact[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure when handling 8-
Hydroxychlorpromazine, particularly in its powdered form or when preparing solutions.

PPE Component Specification Rationale

Gloves

Double-gloving with

chemotherapy-grade, powder-

free nitrile gloves (meeting

ASTM D6978 standard).[5]

Prevents skin absorption, a

primary exposure route.

Double-gloving offers

enhanced protection.[5]

Gown

Disposable, impermeable

gown with a solid front, long

sleeves, and tight-fitting cuffs.

[5]

Protects the body from

contamination via spills or

splashes.[5]

Eye Protection
Chemical safety goggles and a

face shield.[5][6]

Protects the eyes and face

from splashes and airborne

particles.[5]

Respiratory Protection
A NIOSH-approved N95 or

higher-level respirator.[5][6]

Prevents inhalation of the

compound, especially when

handling powders or if

aerosolization is possible.[5]

Additional PPE
Disposable head, hair, and

shoe covers.[5]

Minimizes the risk of spreading

contamination outside the

designated handling area.[5]

Operational Plan for Handling
A systematic approach is essential for the safe handling of 8-Hydroxychlorpromazine in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cdn.caymanchem.com/cdn/msds/33729m.pdf
https://www.cdc.gov/niosh/npg/npgd0494.html
https://www.cdc.gov/niosh/npg/npgd0494.html
https://www.benchchem.com/product/b195718?utm_src=pdf-body
https://www.benchchem.com/product/b195718?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Acetophenazine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Acetophenazine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Acetophenazine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Acetophenazine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Acetophenazine.pdf
https://www.cdhfinechemical.com/images/product/msds/123_682411931_PHENOTHIAZINECASNO92-84-2MSDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Acetophenazine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Acetophenazine.pdf
https://www.cdhfinechemical.com/images/product/msds/123_682411931_PHENOTHIAZINECASNO92-84-2MSDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Acetophenazine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Acetophenazine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Acetophenazine.pdf
https://www.benchchem.com/product/b195718?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation and Engineering Controls:

Designated Area: All handling of 8-Hydroxychlorpromazine must occur in a designated,

restricted-access area, such as a chemical fume hood or a containment glove box.

Ventilation: Ensure appropriate exhaust ventilation is in place where dust may be generated.

[6][7]

Emergency Equipment: An eyewash station and safety shower must be readily accessible.

2. Handling Procedure:

Donning PPE: Properly don all required PPE before entering the designated handling area.

Weighing: If weighing the powdered form, do so within a containment device to minimize

dust generation.

Solution Preparation: When preparing solutions, work over a disposable, absorbent pad to

contain any potential spills.

Labeling: Clearly label all containers with the chemical name, concentration, and appropriate

hazard warnings.[8]

3. Post-Handling:

Decontamination: Thoroughly decontaminate all work surfaces after handling is complete.

Doffing PPE: Remove PPE in a manner that avoids self-contamination, and dispose of it in a

designated hazardous waste container.[5]

Hygiene: Wash hands thoroughly with soap and water after removing gloves and before

leaving the work area.[6][9]

Disposal Plan
All waste generated from handling 8-Hydroxychlorpromazine, including contaminated PPE,

disposable labware, and excess chemical, must be treated as hazardous waste.
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Waste Collection: Collect all solid and liquid waste in clearly labeled, sealed containers.

Disposal Regulations: Disposal must be conducted in accordance with all applicable federal,

state, and local regulations.[3][8] Do not dispose of with household garbage or allow it to

enter the sewage system.[3]

Professional Disposal Service: It is recommended to use a licensed hazardous waste

disposal company.

Quantitative Data Summary
While specific quantitative data for 8-Hydroxychlorpromazine is limited, the following table

provides relevant information for the parent compound, Chlorpromazine, to inform safe

handling practices.

Property Value Source

Molecular Formula C₁₇H₁₉ClN₂OS [10][11]

Molecular Weight 334.86 g/mol [10][11]

CAS Number 3926-67-8 [10][11]

Appearance Crystalline Powder [9]

Solubility Soluble in water and ethanol [9]

Melting Point 194 - 196 °C [9]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring safety when working with 8-
Hydroxychlorpromazine.
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Caption: Workflow for safe handling of 8-Hydroxychlorpromazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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